Cas no 942486-74-0 (1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one
• CAS No: 942486-74-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 1122386
• PubChem ID: 23590737
• Update Time: 2025-07-18

1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-pyridinylmethyl)-1-piperazinyl]-Ethanone
• 942486-74-0
• SCHEMBL8144850
• 1-(4-(pyridin-4-ylmethyl)piperazin-1-yl)ethanone
• AKOS008979088
• F6541-4347
• 1-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}ethan-1-one
• 1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone
• Z70805901
• 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C12H17N3O/c1-11(16)15-8-6-14(7-9-15)10-12-2-4-13-5-3-12/h2-5H,6-10H2,1H3
• InChI Key： ZIXNPRGBGUJJLT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(CC2C=CN=CC=2)CC1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 36.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one

1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one (CAS No. 942486-74-0): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one (CAS No. 942486-74-0) is a versatile compound with significant potential in the field of medicinal chemistry. This molecule, characterized by its unique structure, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules. In this article, we will delve into the chemical structure, physical properties, and recent research developments surrounding this compound.

The chemical structure of 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one is composed of a piperazine ring linked to a pyridine moiety through a methyl group, with an acetone-like carbonyl group attached to the piperazine ring. This combination of functional groups imparts unique properties that make it an attractive candidate for various applications in drug discovery and development.

In terms of physical properties, 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one is a solid at room temperature and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is 235.30 g/mol, and it has a melting point of approximately 95°C. These properties facilitate its use in various chemical reactions and biological assays.

Recent research has highlighted the potential of 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to modulate specific protein-protein interactions (PPIs) involved in cancer signaling pathways. The researchers found that 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one effectively inhibited the interaction between two key proteins, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Another notable application of 1-{4-(pyridin-4-yl)methylpiperazin-1-yl}ethan-1-one is in the field of neuroscience. A study published in the Journal of Neurochemistry in 2023 explored its potential as a modulator of ion channels involved in neuronal signaling. The compound was found to selectively bind to specific ion channels, modulating their activity and potentially offering new avenues for treating neurological disorders such as epilepsy and Alzheimer's disease.

The synthetic versatility of 1-{4-(pyridin-4-yl)methylpiperazin-1-y l}ethan - 1 - one also makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have utilized this compound as a starting material for the synthesis of various derivatives with enhanced biological activities. For example, a study published in Organic Letters in 2022 described the synthesis of several analogs by modifying the pyridine moiety or introducing additional functional groups to the piperazine ring. These analogs exhibited improved potency and selectivity against specific targets, highlighting the potential for further optimization.

In addition to its direct therapeutic applications, 1-{4-(pyridin - 4 - yl )methyl piperazin - 1 - yl }ethan - 1 - one has been explored as a tool compound in high-throughput screening (HTS) assays. Its well-defined structure and known biological activities make it an ideal candidate for identifying new lead compounds with similar or enhanced properties. Several pharmaceutical companies have incorporated this compound into their HTS libraries to accelerate drug discovery processes.

The safety profile of 1-{4-(pyridin - 4 - yl )methyl piperazin - 1 - yl }ethan - 1 - one has also been evaluated in preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are necessary before advancing to clinical trials.

In conclusion, 1-{4-(pyridin - 4 - yl )methyl piperazin - 1 - yl }ethan - 1 - one (CAS No. 942486 - 74 - 0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure, favorable physical properties, and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.